Cas no 20939-16-6 (4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an amino group at the 4-position, an ethyl group at the 5-position, and a thiol group at the 3-position. This structure imparts versatile reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination compounds. The presence of both amino and thiol functionalities enhances its chelating properties, enabling applications in metal complexation. Its stability under standard conditions and compatibility with further functionalization contribute to its utility in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its reactive thiol group.
4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol structure
20939-16-6 structure
Product Name:4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:20939-16-6
MF:C4H8N4S
MW:144.198118209839
MDL:MFCD00128485
CID:841476
PubChem ID:1268033
Update Time:2025-06-09

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-ethyl-2H-1,2,4-triazole-3-thione
    • 4-amino-3-ethyl-1H-1,2,4-triazole-5-thione
    • 4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol
    • 3-mercapto-4-amino-5-ethyl-1,2,4-triazole
    • 4-amino-3-ethyl-1,2,4-triazole-2-thiol
    • 4-amino-3-ethyl-1,2,4-triazole-5-thione
    • 4-amino-3-ethyl-5-mercapto-1,2,4-triazole
    • 4-amino-5-ethyl-1,2,4-triazole-3-thiol
    • 4-amino-5-ethyl-3-mercapto-4H-1,2,4-triazole
    • 4-Amino-5-ethyl-4H-[1,2,4]triazole-3-thiol
    • AC1LOQUG
    • CTK6D2801
    • CTK8F5709
    • F0832-0168
    • NSC166131
    • 4-amino-3-ethyl-1h-1,2,4-triazole-5(4h)-thione
    • 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL,97
    • STK141110
    • AKOS002308516
    • NHJQUZUFQOQBNE-UHFFFAOYSA-N
    • EN300-03073
    • 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL, 97
    • NSC-166131
    • DB-015475
    • DTXSID70361433
    • 20939-16-6
    • MFCD00128485
    • Z55981991
    • 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • NSC 166131
    • 4-amino-5-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • ALBB-004409
    • STL272080
    • LS-01668
    • AKOS000115757
    • 4-amino-3-ethyl-5-mercapto-s-triazole
    • 4-AMINO-3-MERCAPTO-5-(ETHYL)-[1,2,4]-TRIAZOLE
    • SCHEMBL10011830
    • 4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD00128485
    • Inchi: 1S/C4H8N4S/c1-2-3-6-7-4(9)8(3)5/h2,5H2,1H3,(H,7,9)
    • InChI Key: NHJQUZUFQOQBNE-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CC)N1N

Computed Properties

  • Exact Mass: 144.04714
  • Monoisotopic Mass: 144.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 85.7Ų

Experimental Properties

  • PSA: 56.73

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

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4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:20939-16-6)4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol
Order Number:A1141183
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:52
Price ($):293.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:20939-16-6)4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol
A1141183
Purity:99%
Quantity:1g
Price ($):293.0
Email